9-(2,3-dimethylphenyl)-3-(2-ethoxyethyl)-1-methyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione

• IUPAC Name: 9-(2,3-dimethylphenyl)-3-(2-ethoxyethyl)-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C21H27N5O3/c1-5-29-13-12-26-19(27)17-18(23(4)21(26)28)22-20-24(10-7-11-25(17)20)16-9-6-8-14(2)15(16)3/h6,8-9H,5,7,10-13H2,1-4H3
• InChI Key: WVVLKQOLOUZQGF-UHFFFAOYSA-N
• Canonical SMILES: CCOCCN1C(=O)C2=C(N=C3N2CCCN3C4=CC=CC(=C4C)C)N(C1=O)C
• Molecular Formula: C21H27N5O3
• Molecular Weight: 397.5 g/mol

Description

9-(2,3-dimethylphenyl)-3-(2-ethoxyethyl)-1-methyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C21H27N5O3 and its molecular weight is 397.479. The purity is usually 95%.
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Scientific Research Applications

Neurodegenerative Disease Potential

Adenosine receptors and monoamine oxidases are important drug targets for neurodegenerative diseases like Parkinson's and Alzheimer's. A study developed a series of tetrahydropyrimido[2,1-f]purinediones, showing interaction with all four adenosine receptor subtypes and inhibition of monoamine oxidases (MAO). Notably, potent MAO-B inhibitors and dually active A1/A2A adenosine receptor antagonists were identified. Compounds inhibiting different targets involved in neurodegeneration may offer synergistic effects in vivo, suggesting a therapeutic potential for diseases like Parkinson's and Alzheimer's (Koch et al., 2013).

Anti-inflammatory Activity

Analogues based on the pyrimidopurinedione ring system have demonstrated anti-inflammatory activity in models of chronic inflammation, comparable to that of traditional anti-inflammatory drugs. This highlights the potential of these compounds in developing new anti-inflammatory therapeutics (Kaminski et al., 1989).

Anticancer Activity

The design and synthesis of olomoucine analogues incorporating the purine-dione structure have been explored for anticancer activity. These efforts have led to compounds that exhibit significant inhibition against human breast cancer cell lines, indicating the potential for development as anticancer agents (Hayallah, 2017).

Serotonin Receptor Affinity

New derivatives of pyrimido[2,1-f]purine-2,4-dione have been evaluated for their affinity towards serotonin and dopamine receptors. These studies are crucial in identifying compounds with potential therapeutic applications for psychiatric and neurological disorders (Jurczyk et al., 2004).